1-(Cyclohexylmethyl)piperidin-3-amine sulfate
Overview
Description
1-(Cyclohexylmethyl)piperidin-3-amine sulfate, also known as CPMAS, is a synthetic organic compound that has seen a growing interest in the scientific community due to its unique properties and potential applications. The compound has a wide variety of uses, ranging from industrial to biomedical research. In
Scientific Research Applications
1. Synthesis and Chemical Properties
- Piperidines, including compounds similar to 1-(Cyclohexylmethyl)piperidin-3-amine sulfate, have been studied for their efficient synthesis and functionalization. For instance, a study demonstrated the synthesis of functionalized piperidines using magnesium hydrogen sulfate as an efficient catalyst (Shafiee et al., 2013). Another research explored the effects of substituents in the beta-position of 1,3-dicarbonyl compounds in bromodimethylsulfonium bromide-catalyzed multicomponent reactions to access functionalized piperidines (Khan et al., 2008).
2. Drug Delivery and Pharmaceutical Applications
- The potential of piperidine structures in drug delivery systems has been investigated. A study focused on the formation of electrolyte complexes between dextran sulfate and amine structures from small-molecule drugs, highlighting the significance of piperidine structures in creating efficient drug carrier systems (Choi et al., 2021).
3. Antimicrobial and Biological Properties
- Piperidines have been synthesized and examined for their antimicrobial properties. For instance, aminomethoxy derivatives of cyclohexanol, incorporating cyclic amines like piperidine, have shown high bactericidal properties (Ismayilova, 2022).
4. Catalysis and Chemical Reactions
- Studies have also delved into the catalytic properties of piperidine derivatives. One such study described the Zn(II)-catalyzed synthesis of piperidines from propargyl amines and cyclopropanes, showcasing the utility of piperidine structures in chemical synthesis (Lebold et al., 2009).
properties
IUPAC Name |
1-(cyclohexylmethyl)piperidin-3-amine;sulfuric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2.H2O4S/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11;1-5(2,3)4/h11-12H,1-10,13H2;(H2,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPMYLTOZKNPLRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCCC(C2)N.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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